molecular formula C₂₂H₂₃D₅Cl₂O₄ B1161331 Mometasone-d5

Mometasone-d5

Cat. No.: B1161331
M. Wt: 432.39
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Mometasone-d5 is a deuterated analog of mometasone furoate, a synthetic 17-heterocyclic corticosteroid widely used in topical formulations for inflammatory skin conditions like psoriasis and eczema . The "-d5" designation indicates the substitution of five hydrogen atoms with deuterium, a stable isotope of hydrogen. This modification enhances the compound’s utility as an internal standard in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS), where deuterated compounds improve quantification accuracy by minimizing matrix interference and correcting for procedural variability .

This compound retains the core structure of mometasone furoate but exhibits distinct physicochemical properties, such as altered metabolic stability and retention times in chromatographic assays .

Properties

Molecular Formula

C₂₂H₂₃D₅Cl₂O₄

Molecular Weight

432.39

Synonyms

(11β,16α)-9,21-Dichloro-11,17-dihydroxy-16-methylpregna-1,4-diene-3,20-dione-d5;  (+)-Mometasone-d5; 

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Analogues in Therapeutics

Mometasone furoate (non-deuterated) has been extensively compared to other corticosteroids, such as fluocinolone acetonide and triamcinolone acetonide, in clinical efficacy and safety:

Parameter Mometasone Furoate 0.1% Fluocinolone Acetonide 0.025% Triamcinolone Acetonide 0.1%
Application Frequency Once daily Three times daily Twice daily
Efficacy in Psoriasis Superior (p < 0.01) Moderate Equivalent (cream) / Inferior (ointment)
Adverse Effects Minimal Higher incidence Moderate
Potency Classification Medium Medium Medium-High

Key Findings :

  • Mometasone ointment, applied once daily, demonstrated statistically superior efficacy compared to fluocinolone (thrice daily) and triamcinolone (twice daily) in reducing psoriasis symptoms .
  • The cream formulation of mometasone was equivalent to triamcinolone cream but required fewer applications, enhancing patient compliance .

Key Insights :

  • Deuterated standards like Mometasone-d5 mitigate challenges in chemical analysis, such as incomplete extraction or matrix-induced ion suppression .
  • These compounds exhibit predictable retention time shifts (vs. non-deuterated forms), enabling precise identification in multi-component assays .

Comparative Stability :

  • Deuterated compounds often exhibit enhanced metabolic stability due to the kinetic isotope effect, reducing degradation during sample preparation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.